Cas no 1171892-54-8 ((4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)phenyl)methanol)

(4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)phenyl)methanol structure
1171892-54-8 structure
Product Name:(4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)phenyl)methanol
CAS No:1171892-54-8
MF:C18H22BNO3
MW:311.183185100555
MDL:MFCD23701472
CID:1036991
PubChem ID:68794366
Update Time:2025-04-20

(4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)phenyl)methanol Chemical and Physical Properties

Names and Identifiers

    • (4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)phenyl)methanol
    • {4-[5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridin-3-yl]-phenyl}-methanol
    • AK104487
    • KB-207733
    • SureCN3803519
    • DB-353416
    • [4-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]phenyl]methanol
    • 1171892-54-8
    • SCHEMBL3803519
    • {4-[5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]phenyl}methanol
    • DTXSID90739034
    • MDL: MFCD23701472
    • Inchi: 1S/C18H22BNO3/c1-17(2)18(3,4)23-19(22-17)16-9-15(10-20-11-16)14-7-5-13(12-21)6-8-14/h5-11,21H,12H2,1-4H3
    • InChI Key: IWHYPTQKCHZNRV-UHFFFAOYSA-N
    • SMILES: O1B(C2C=NC=C(C3C=CC(CO)=CC=3)C=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 311.1692737g/mol
  • Monoisotopic Mass: 311.1692737g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 391
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.6Ų

(4-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)phenyl)methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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